N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C20H15N3O3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H15N3O3/c1-25-16-10-9-14(20-23-18-17(26-20)8-5-11-21-18)12-15(16)22-19(24)13-6-3-2-4-7-13/h2-12H,1H3,(H,22,24)
• InChI Key: BHXNQYGMADPAPQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC=CC=C4

Description

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, also known as MO-1, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. MO-1 belongs to the family of benzamide-based compounds, which are known for their diverse biological activities.

Mechanism of Action

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide exerts its therapeutic effects by inhibiting the activity of various enzymes such as HDAC6, HSP90, and PDE10A. These enzymes are involved in various cellular pathways, including protein degradation and transcriptional regulation. By inhibiting these enzymes, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can modulate cellular pathways and potentially treat various diseases.
Biochemical and Physiological Effects:
N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been found to exhibit various biochemical and physiological effects. N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has several advantages and limitations for lab experiments. N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a potent inhibitor of various enzymes, making it a valuable tool for studying the role of these enzymes in various diseases. However, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the study of N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One potential direction is the development of N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide as a therapeutic agent for the treatment of cancer. Additionally, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has shown promising results in animal models of Alzheimer's disease and Parkinson's disease, indicating its potential as a therapeutic agent for neurodegenerative diseases. Further studies are needed to determine the safety and efficacy of N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in human clinical trials.
In conclusion, N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a synthetic compound that has shown potential therapeutic applications in various diseases. N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide exerts its effects by inhibiting the activity of various enzymes, making it a valuable tool for studying the role of these enzymes in disease pathogenesis. Further studies are needed to determine the safety and efficacy of N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in human clinical trials.

Synthesis Methods

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can be synthesized using a multi-step synthetic route that involves the coupling of various intermediates. The synthesis of N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves the use of reagents such as 2-aminopyridine, 2-bromoanisole, and benzoyl chloride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been studied extensively for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been found to exhibit potent inhibitory activity against various enzymes such as HDAC6, HSP90, and PDE10A. These enzymes play a critical role in the pathogenesis of various diseases.